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Abstract: Cyclohexylmethanesulfonyl chloride is a key building block in modern organic

synthesis, particularly valued for its role as a sulfonylating agent in the development of novel

pharmaceutical and agrochemical compounds. This technical guide provides a comprehensive

overview of its physical and chemical properties, detailed methodologies for its synthesis and

characterization, and insights into its reactivity and safe handling. By consolidating theoretical

principles with practical considerations, this document serves as an essential resource for

researchers leveraging this versatile reagent in their synthetic endeavors.

Introduction: The Synthetic Utility of
Cyclohexylmethanesulfonyl Chloride
Cyclohexylmethanesulfonyl chloride, with the CAS Number 4352-30-1, is an organosulfur

compound that has garnered significant interest in synthetic chemistry.[1][2] Its utility primarily

stems from the presence of the sulfonyl chloride functional group (-SO₂Cl) attached to a
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cyclohexylmethyl moiety. This unique combination of a reactive sulfonyl group and a bulky,

lipophilic cyclohexyl ring makes it an invaluable reagent for introducing the

cyclohexylmethanesulfonyl group into a wide array of molecules.[1]

The incorporation of this group can significantly modulate the physicochemical and

pharmacological properties of a parent molecule, a strategy frequently employed in drug

discovery to enhance efficacy, tailor solubility, and improve metabolic stability.[1] This guide

aims to provide a deep dive into the fundamental properties and practical applications of

cyclohexylmethanesulfonyl chloride, empowering researchers to utilize this reagent with

confidence and precision.

Physicochemical Properties: A Comprehensive Data
Summary
A thorough understanding of a reagent's physical properties is paramount for its effective use in

experimental design, particularly for reaction setup, purification, and storage. The key

physicochemical properties of cyclohexylmethanesulfonyl chloride are summarized in the

table below.

Property Value Source

CAS Number 4352-30-1 [1][2]

Molecular Formula C₇H₁₃ClO₂S [1][2]

Molecular Weight 196.7 g/mol [1][2]

Appearance
Colorless to brown or reddish-

brown liquid
[1]

Density 1.229 g/mL [3][4]

Melting Point 114-115 °C [3]

Boiling Point 280 °C [3]

Flash Point 123 °C [3]
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Note on Appearance: The discrepancy in the reported color, from colorless to brown or reddish-

brown, may be attributed to the purity of the substance. Commercially available reagents may

contain impurities that impart a color. For applications requiring high purity, distillation or other

purification methods may be necessary.

Solubility Profile
While specific quantitative solubility data for cyclohexylmethanesulfonyl chloride is not

readily available in the literature, its solubility can be inferred from its chemical structure and

the known properties of other sulfonyl chlorides.

Water: Sulfonyl chlorides are generally known to be poorly soluble in water and to react with

it (hydrolyze).[5] The large, nonpolar cyclohexyl group in cyclohexylmethanesulfonyl
chloride would further decrease its aqueous solubility.

Organic Solvents: It is anticipated to be soluble in a wide range of common organic solvents.

Based on the properties of similar compounds like tosyl chloride and methanesulfonyl

chloride, good solubility is expected in:[6][7]

Polar Aprotic Solvents: Acetone, Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl

Acetate, Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO).[8][9]

[10]

Nonpolar Solvents: Toluene, Hexanes, Diethyl Ether.

The choice of solvent for reactions involving cyclohexylmethanesulfonyl chloride will depend

on the specific reaction conditions and the solubility of other reactants.

Synthesis of Cyclohexylmethanesulfonyl Chloride:
A Practical Approach
While a specific, detailed experimental protocol for the synthesis of

cyclohexylmethanesulfonyl chloride is not widely published, a robust synthesis can be

designed based on established methods for the preparation of alkyl sulfonyl chlorides. A

common and effective method involves the oxidative chlorination of a corresponding thiol or

disulfide.
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Below is a proposed, detailed step-by-step methodology for the synthesis of

cyclohexylmethanesulfonyl chloride, grounded in established chemical principles.

Proposed Synthetic Workflow

Cyclohexylmethanethiol
(Starting Material)

Oxidative Chlorination
(e.g., with Cl₂ in aqueous acid)

Reactant Aqueous Workup
(Phase Separation)

Crude Product Drying of Organic Layer
(e.g., with MgSO₄)

Purification
(Vacuum Distillation)

Cyclohexylmethanesulfonyl Chloride
(Final Product)

Purified

Cyclohexylmethanesulfonyl
Chloride Sample

Purity Assessment

Identity Confirmation

Gas Chromatography (GC)

High-Performance Liquid
Chromatography (HPLC)

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy

Mass Spectrometry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.solubilityofthings.com/4-methylbenzenesulfonyl-chloride
https://www.chemimpex.com/products/23548
https://www.environex.net.au/wp-content/uploads/2016/04/Dichloromethane_MethyleneChloride.pdf
https://www.americanchemicalsuppliers.com/list/search?search=cyclohexyl-methanesulfonyl+chloride
https://www.solubilityofthings.com/2-methylbenzenesulfonyl-chloride
https://www.lookchem.com/404.htm
https://en.wikipedia.org/wiki/Methanesulfonyl_chloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC9084326/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9084326/
https://en.wikipedia.org/wiki/Dimethylformamide
https://www.gchemglobal.com/molecules/dmso/
https://www.benchchem.com/product/b1350910#cyclohexylmethanesulfonyl-chloride-physical-properties
https://www.benchchem.com/product/b1350910#cyclohexylmethanesulfonyl-chloride-physical-properties
https://www.benchchem.com/product/b1350910#cyclohexylmethanesulfonyl-chloride-physical-properties
https://www.benchchem.com/product/b1350910#cyclohexylmethanesulfonyl-chloride-physical-properties
https://www.benchchem.com/product/b1350910#cyclohexylmethanesulfonyl-chloride-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1350910?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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